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Compound of Interest

Compound Name: (3,5-Diiodo-tyr1)-dtlet
CAS No.: 103213-63-4
Cat. No.: B560959
Get Quote
. J

Executive Safety Warning: The "Bleach" Hazard

STOP AND READ: Do NOT use standard bleach (sodium hypochlorite) or acidic solutions to
deactivate waste containing (3,5-Diiodo-Tyrl)-DTLET without specific buffering.

* The Mechanism: This peptide contains iodinated tyrosine residues.[1] In the presence of
strong oxidizers (like bleach) or low pH, the iodine-carbon bond can cleave, releasing volatile
elemental iodine (

)-

o The Risk: If the peptide is radiolabeled (

), this releases radioactive gas into the laboratory atmosphere, causing immediate inhalation
hazards and area contamination.

+ Correct Action: Use alkaline waste streams (pH > 10) or specific iodine-trapping buffers (e.g.,
sodium thiosulfate/sodium hydroxide mixtures) before disposal.
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Material Identification & Risk Profile

(3,5-Diiodo-Tyrl)-DTLET is a potent, synthetic delta-opioid receptor agonist. It is frequently

used in two forms, dictating the disposal pathway:

Feature Scenario A: "Hot" Ligand Scenario B: "Cold" Standard
) Radiolabeled with lodine-125 ( Non-radioactive (Stable lodine-
Labeling
127)
)
Radiological: Gamma/X-ray Biological/Chemical: Potent
Primary Risk emission; internal dose opioid activity; halogenated
potential. organic toxicity.
] 59.4 Days (Physical decay N/A (Chemical stability is the
Half-Life

required)

concern)

Regulatory Body

NRC (USA) / CNSC (Canada) /

Local Radiation Safety

EPA (RCRA) / Local Chemical
Waste Authority

Waste Code

LLW (Low-Level Radioactive
Waste)

Halogenated Organic (often
RCRA code FO01/F002 or U-

listed equivalent)

Disposal Decision Matrix

This logic flow ensures you select the compliant stream.
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Waste Containing
(3,5-Diiodo-Tyr1)-DTLET

Is it Radiolabeled (I-125)?

YES: Radioactive Stream NO: Chemical Stream

Liquid or Solid?

Chemical Deactivation
(Incineration preferred)

LIQUID:
1. Adjust pH > 10
2. Add Na-Thiosulfate

SOLID:
1. Double bag in yellow/magenta bags
2. Segregate into 1-125 Drum

Disposal:
Halogenated Organic Waste Stream

3. Segregate into 1-125 Carboy

Decay-in-Storage
(>10 Half-lives / ~600 days)

Survey & Release

(Must be < Background)

Click to download full resolution via product page

Figure 1: Decision tree for segregation of iodinated peptide waste. Note the strict separation of
radioactive and chemical streams.

Protocol A: Radioactive Disposal ( -Labeled)
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Obijective: Isolate radioactivity until it decays to background levels (Decay-in-Storage) or
transfer to a licensed broker.

Step 1: Stabilization (Liquids Only)

o Why: Prevents volatilization of radioactive iodine.
o Action: Ensure the liquid waste container contains a stabilizer.
o Recipe: 0.1 M NaOH + 0.1 M Sodium Thiosulfate.

o Check: Verify pH is > 10 using pH paper. Never add acid to this carboy.

Step 2: Segregation & Packaging

e Solids: Place contaminated gloves, tips, and columns into yellow/magenta radioactive waste
bags. Double bag to prevent puncture.

 Liquids: Pour into designated polyethylene carboys. Do not overfill (leave 10% headspace).
e Labeling: Tag with Isotope (
), Activity (estimated

), Date, and Generator Name.

Step 3: Decay-in-Storage (DIS)

e Regulatory Rule: Most licenses allow DIS for isotopes with
days.

e Duration: Hold for minimum 10 half-lives.
o Half-life: 59.4 days.

o Required Hold Time: ~600 days (approx. 20 months).

o Storage: Store in a lead-shielded cabinet (1/8 inch lead thickness is usually sufficient for low-
energy
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gammas).

Step 4: Clearance Survey

» Move waste to a low-background area.

o Use a Low-Energy Gamma Scintillation Probe (Nal detector). Note: Standard Geiger-Muller
(GM) pancakes are inefficient for

» Remove shielding. Survey all surfaces.

o Pass Criteria: If reading equals background (BKG), deface all radioactive labels and dispose
of as Chemical Waste (see Protocol B).

Protocol B: Chemical Disposal ("Cold" Peptide)

Objective: Prevent environmental contamination by potent opioid agonists and halogenated
organics.

Step 1: Deactivation

o Preferred Method:Incineration.[2] This is the only method that guarantees total destruction of
the peptide backbone and the halogenated tyrosine.

o Alternative (Liquid Pre-treatment): If incineration is off-site, treat liquid waste with alkaline
hydrolysis (NaOH > 1M) for 24 hours.

o Caution: As noted in the executive warning, avoid acidic oxidation.

Step 2: Waste Classification

Classify the waste under RCRA (Resource Conservation and Recovery Act) guidelines.
e Primary Classification:Halogenated Organic Waste.

o Secondary Classification: Toxic (due to biological potency).

Step 3: Containerization
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Use amber glass or HDPE containers compatible with halogenated solvents.

Label clearly: "Hazardous Waste: Halogenated Organics. Contains (3,5-Diiodo-Tyr1)-
DTLET. Toxic."

Do not mix with non-halogenated solvents (e.g., acetone/ethanol mixtures) if your facility
separates them, as halogenated disposal is significantly more expensive.

Emergency Procedures: Spills
Scenario:

-DTLET Liquid Spill

Notify & Isolate: Alert nearby personnel. Cordon off the area.
PPE: Double gloves, lab coat, safety glasses, and shoe covers.

Stabilize: Cover the spill with absorbent pads soaked in 0.1M Sodium Thiosulfate/NaOH.
This prevents iodine volatility during cleanup.

Clean: Wipe from the outside in. Place all pads in radioactive waste bags.
Survey: Use the Nal Scintillation probe to verify the area is clean.

Report: Contact your Radiation Safety Officer (RSO) immediately.
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¢ PubChem. "Compound Summary: 3,5-Diiodotyrosine (Precursor Safety Data)." National
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. Late-stage labeling of diverse peptides and proteins with iodine-125 - PMC
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e 2. hps.org [hps.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Diiodotyrosine
https://www.benchchem.com/product/b560959?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC12310069/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12310069/
https://hps.org/publicinformation/ate/q9858/
https://www.benchchem.com/product/b560959/docs#operational-guide-proper-disposal-of-3-5-diiodo-tyr1-dtlet
https://www.benchchem.com/product/b560959/docs#operational-guide-proper-disposal-of-3-5-diiodo-tyr1-dtlet
https://www.benchchem.com/product/b560959/docs#operational-guide-proper-disposal-of-3-5-diiodo-tyr1-dtlet
https://www.benchchem.com/product/b560959/docs#operational-guide-proper-disposal-of-3-5-diiodo-tyr1-dtlet
https://www.benchchem.com/product/b560959?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560959?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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